Cas no 104668-88-4 (Orobol 7,3'-dimethyl ether)

Orobol 7,3'-dimethyl ether Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• 7,3'-Di-O-methylorobol
• 5-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• [ "" ]
• F92956
• 5,4'-Dihydroxy-7,3'-dimethoxyisoflavone
• 7,3'-Dimethylorobol
• AKOS040761232
• 104668-88-4
• 5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-7-methoxychromen-4-one
• 3',7-Di-O-methylorobol
• HY-N7806
• 4',5-dihydroxy-3',7-dimethoxyisoflavone
• CHEMBL4173249
• CHEBI:175017
• DTXSID401314292
• LMPK12050356
• CS-0137955
• DA-49959
• 7,3a(2)-Di-O-methylorobol
• 7,3'-Di-O-Methylorobol
• +Expand

• InChIKey： NMQZMHHAWZDJOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14O6/c1-21-10-6-13(19)16-15(7-10)23-8-11(17(16)20)9-3-4-12(18)14(5-9)22-2/h3-8,18-19H,1-2H3
• SMILES： COc1cc(c2c(c1)occ(c2=O)c3ccc(c(c3)OC)O)O

Computed Properties

• Exact Mass: 314.07902
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 314.07903816g/mol
• Heavy Atom Count: 23
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22
• Boiling Point: 567.5±50.0 °C at 760 mmHg
• Melting Point: 179-180 ºC
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 213.1±23.6 °C
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone